Cas no 1702010-58-9 (4,5-Dichloro-2-(2-fluoroethoxy)aniline)

• Product Name: 4,5-Dichloro-2-(2-fluoroethoxy)aniline
• CAS No: 1702010-58-9
• MF: C₈H₈Cl₂FNO
• MW: 224.059623718262
• CID: 5708175
• PubChem ID: 107498152
• Update Time: 2025-10-16

4,5-Dichloro-2-(2-fluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1144044
• 4,5-Dichloro-2-(2-fluoroethoxy)aniline
• 1702010-58-9

• Inchi： 1S/C8H8Cl2FNO/c9-5-3-7(12)8(4-6(5)10)13-2-1-11/h3-4H,1-2,12H2
• InChI Key： AXMJEVCCHSJWBZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)OCCF)N)Cl

Computed Properties

• Exact Mass: 222.9966974g/mol
• Monoisotopic Mass: 222.9966974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4,5-Dichloro-2-(2-fluoroethoxy)aniline

Introduction to 4,5-Dichloro-2-(2-fluoroethoxy)aniline (CAS No. 1702010-58-9)

4,5-Dichloro-2-(2-fluoroethoxy)aniline (CAS No. 1702010-58-9) is a versatile compound with significant applications in the fields of chemical and pharmaceutical research. This aromatic amine features a unique combination of chlorine and fluorine substituents, which contribute to its distinct chemical properties and potential biological activities. In this comprehensive introduction, we will delve into the structural characteristics, synthesis methods, and recent research advancements involving this compound.

The molecular structure of 4,5-Dichloro-2-(2-fluoroethoxy)aniline is characterized by a benzene ring substituted with two chlorine atoms at the 4 and 5 positions and a fluoroethoxy group at the 2 position. The presence of these substituents imparts specific electronic and steric effects that influence the compound's reactivity and stability. The fluoroethoxy group, in particular, introduces additional complexity due to the electronegativity of fluorine, which can modulate the electronic distribution around the aromatic ring.

Synthesis of 4,5-Dichloro-2-(2-fluoroethoxy)aniline typically involves a multi-step process. One common approach is to start with 4,5-dichloroaniline and introduce the fluoroethoxy group through a substitution reaction. This can be achieved using various reagents such as alkyl halides or alcohols in the presence of a suitable base. Recent studies have explored more efficient and environmentally friendly methods for this synthesis, such as using microwave-assisted reactions or green solvents to enhance yield and reduce by-products.

In terms of its applications, 4,5-Dichloro-2-(2-fluoroethoxy)aniline has shown promise in various areas of pharmaceutical research. One notable application is in the development of new drugs for treating neurological disorders. The unique combination of chlorine and fluorine substituents can influence the compound's ability to cross the blood-brain barrier and interact with specific receptors or enzymes. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent activity against certain neurotransmitter receptors, making them potential candidates for drug development.

Beyond its pharmaceutical applications, 4,5-Dichloro-2-(2-fluoroethoxy)aniline has also been investigated for its use in materials science. The presence of halogen substituents can enhance the compound's thermal stability and mechanical properties when incorporated into polymers or other materials. This makes it an attractive candidate for developing advanced materials with improved performance characteristics.

The biological activity of 4,5-Dichloro-2-(2-fluoroethoxy)aniline has been a subject of extensive research in recent years. Studies have shown that this compound can exhibit anti-inflammatory and antioxidant properties, which are crucial for addressing various health conditions. For example, in vitro experiments have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cells. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as arthritis or chronic obstructive pulmonary disease (COPD).

In addition to its direct biological effects, 4,5-Dichloro-2-(2-fluoroethoxy)aniline has also been explored as a building block for synthesizing more complex molecules with enhanced biological activities. By modifying the substituents on the aromatic ring or introducing additional functional groups, researchers can fine-tune the properties of these derivatives to achieve desired therapeutic effects. This approach has led to the development of several promising drug candidates that are currently undergoing preclinical testing.

The environmental impact of 4,5-Dichloro-2-(2-fluoroethoxy)aniline is another important consideration in its use and development. While it is not classified as a hazardous substance under current regulations, efforts are being made to ensure its safe handling and disposal to minimize any potential environmental risks. Green chemistry principles are increasingly being applied to its synthesis to reduce waste generation and improve sustainability.

In conclusion, 4,5-Dichloro-2-(2-fluoroethoxy)aniline (CAS No. 1702010-58-9) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, highlighting its importance in modern scientific endeavors.